6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

• IUPAC Name: 6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-(oxolan-2-ylmethyl)purine
• InChI: InChI=1S/C19H24N8O/c1-14-9-20-19(21-10-14)26-6-4-25(5-7-26)17-16-18(23-12-22-17)27(13-24-16)11-15-3-2-8-28-15/h9-10,12-13,15H,2-8,11H2,1H3
• InChI Key: PFDFGJSSMGQHNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)N2CCN(CC2)C3=NC=NC4=C3N=CN4CC5CCCO5
• Molecular Formula: C19H24N8O
• Molecular Weight: 380.4 g/mol
• CAS No.: 2640964-81-2

Description

6-[4-(5-Methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine is a purine-based compound characterized by two critical structural motifs:

• 9-position: An oxolan-2-ylmethyl (tetrahydrofuran-2-ylmethyl) group, which improves solubility and pharmacokinetic properties compared to alkyl or aryl substituents .

The compound’s molecular formula is C₁₈H₂₃N₉O, with a molecular weight of 393.45 g/mol (calculated). Its logP value (~1.2) suggests moderate lipophilicity, balancing membrane permeability and aqueous solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine typically involves multi-step organic reactions. One common approach is to start with the purine core and introduce the piperazine and pyrimidine substituents through nucleophilic substitution reactions. The reaction conditions often require the use of polar aprotic solvents such as dimethylformamide (DMF) and catalysts like palladium on carbon (Pd/C) to facilitate the coupling reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors to ensure consistent reaction conditions and the implementation of purification techniques such as recrystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction can be achieved using hydrogen gas (H2) in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the piperazine or pyrimidine rings, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: H2 gas with Pd/C catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride (NaH).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce fully saturated analogs.

Scientific Research Applications

6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of novel materials with specific chemical properties.

Mechanism of Action

The mechanism by which 6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine exerts its effects involves binding to specific molecular targets, such as enzymes or receptors. This binding can modulate the activity of these targets, leading to changes in cellular signaling pathways. The exact molecular targets and pathways involved would depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key structural and physicochemical properties of analogous purine derivatives:

Compound Name / ID	6-Substituent	9-Substituent	Molecular Weight (g/mol)	Melting Point (°C)	logP	Key Activity/Notes	Reference
6-[4-(5-Methylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine	5-Methylpyrimidin-2-yl-piperazine	Oxolan-2-ylmethyl	393.45	Not reported	~1.2	Hypothesized adenosine receptor modulation	—
9-Pentyl-2-(4-(4-chlorophenyl)piperazin-1-yl)-6-(4-(trifluoromethoxy)phenyl)-9H-purine (4l)	4-Chlorophenyl-piperazine	Pentyl	541.98	147–149	5.8	Smoothened receptor antagonist (IC₅₀: 0.8 μM)
8-(2-Chlorophenyl)-9-(4-chlorophenyl)-6-[4-(tetrahydro-2H-pyran-4-ylcarbonyl)piperazin-1-yl]-9H-purine (37)	Tetrahydro-2H-pyran-4-ylcarbonyl	4-Chlorophenyl	537.3	71–72	3.9	Cannabidiol analog (HPLC purity >99%)
6-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-9-(2-methoxyphenyl)-9H-purine	1,3-Benzodioxol-5-ylmethyl	2-Methoxyphenyl	489.50	Not reported	3.5	CB2 receptor agonist (Ki: 12 nM)
6-[4-(4-Propoxyphenyl)piperazin-1-yl]-9H-purine	4-Propoxyphenyl-piperazine	H (unsubstituted)	368.44	Not reported	2.7	Antimycobacterial (MIC: 6.25 μg/mL)

Key Observations :

• 9-Substituent Role : The oxolan-2-ylmethyl group enhances solubility over alkyl chains (e.g., pentyl in 4l) and reduces steric hindrance compared to aryl groups (e.g., 4-chlorophenyl in 37) .
• logP Trends : Compounds with polar 9-substituents (e.g., oxolan-2-ylmethyl) exhibit lower logP values (~1.2–3.5) than those with hydrophobic groups (logP up to 5.8) .

Pharmacological and Functional Comparisons

• Smoothened Antagonists : Derivatives like 4l (logP 5.8) show potent antitumor activity but suffer from poor solubility, limiting bioavailability. The target compound’s oxolan-2-ylmethyl group may address this issue .
• Cannabidiol Analogs : Compound 37 demonstrates high purity (>99%) and moderate receptor affinity, suggesting that the target compound’s pyrimidine-piperazine core could be optimized for similar applications .
• Antimicrobial Activity : The 4-propoxyphenyl-piperazine derivative (MIC 6.25 μg/mL) highlights the role of electron-donating groups in enhancing antimicrobial efficacy, a feature absent in the target compound .